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Compound of Interest

Compound Name: Celecoxib-d7

Cat. No.: B585806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Celecoxib-d7. Adherence to these guidelines is essential to ensure personal safety

and minimize environmental impact.

Celecoxib-d7, a deuterated analog of the selective COX-2 inhibitor Celecoxib, requires careful

handling due to its potential health hazards. The Safety Data Sheet (SDS) for Celecoxib-d7
indicates that it may damage fertility or the unborn child, cause serious eye irritation, and may

provoke an allergic skin reaction[1]. Therefore, it is imperative to treat this compound as a

potent pharmaceutical ingredient and employ stringent safety measures.

Hazard Identification and Classification
A summary of the key hazards associated with Celecoxib-d7 is provided in the table below.
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Hazard
Classification

GHS Hazard
Statement

Signal Word Pictograms

Reproductive Toxicity,

Category 1B

H360: May damage

fertility or the unborn

child[1]

Danger
GHS08 (Health

Hazard)

Eye Irritation,

Category 2A

H319: Causes serious

eye irritation[1]
Warning

GHS07 (Exclamation

Mark)

Skin Sensitization,

Category 1

H317: May cause an

allergic skin

reaction[1]

Warning
GHS07 (Exclamation

Mark)

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

outlines the minimum required PPE for handling Celecoxib-d7 powder and solutions.
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PPE Component Specification Rationale

Gloves

Double-gloving with nitrile

gloves. The outer glove should

be changed immediately upon

contamination.

Prevents skin contact and

absorption. Double-gloving

provides an additional barrier.

Eye Protection
Chemical safety goggles or a

full-face shield.[2][3]

Protects eyes from dust

particles and splashes.

Respiratory Protection

For handling powder: A

NIOSH-approved N95

respirator at a minimum. For

higher-risk activities or if

engineering controls are

insufficient, a Powered Air-

Purifying Respirator (PAPR) is

recommended.[4][5][6]

Prevents inhalation of airborne

powder, which is a primary

route of exposure.

Lab Coat/Gown

A disposable, long-sleeved

gown that closes in the back.

[2]

Protects skin and personal

clothing from contamination.

Shoe Covers Disposable shoe covers.[2]

Prevents the tracking of

contaminants out of the

designated work area.

Operational Plan: Step-by-Step Handling
Procedures
The following protocols are designed to minimize exposure during common laboratory

procedures involving Celecoxib-d7.

Preparation and Weighing of Celecoxib-d7 Powder
Designated Area: All handling of Celecoxib-d7 powder must be conducted in a designated

area, such as a chemical fume hood, a ventilated balance enclosure, or a glove box, to

contain any airborne particles.[7][8][9]
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Decontamination of Work Surface: Before starting, decontaminate the work surface with an

appropriate cleaning agent. Cover the work surface with disposable bench paper.

Donning PPE: Put on all required PPE as specified in the table above before entering the

designated handling area.

Weighing Procedure (Tare Method):

Place a sealed container (e.g., a vial with a cap) on the analytical balance and tare it.

Move the tared container to the fume hood or containment enclosure.

Carefully transfer the desired amount of Celecoxib-d7 powder into the container using a

dedicated spatula.

Securely close the container.

Wipe the exterior of the container with a damp cloth to remove any residual powder.

Return the sealed container to the balance to obtain the final weight.[7][8]

Dissolving: If preparing a solution, add the solvent to the sealed container within the fume

hood.

Handling of Celecoxib-d7 Solutions
While solutions of Celecoxib-d7 pose a lower risk of inhalation, skin and eye contact are still

significant hazards.

PPE: Wear the appropriate PPE, including double gloves, safety goggles, and a lab coat.

Containment: Conduct all transfers and manipulations of the solution within a chemical fume

hood.

Spill Prevention: Work over a tray or absorbent pad to contain any potential spills.

Disposal Plan
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Proper disposal of Celecoxib-d7 and associated waste is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation and Collection
All waste contaminated with Celecoxib-d7 must be segregated as hazardous chemical waste.

Waste Type Collection Container Labeling

Solid Waste

A dedicated, sealable, and

clearly labeled hazardous

waste container.

"Hazardous Waste: Celecoxib-

d7," along with the appropriate

hazard pictograms.

(Gloves, weigh paper,

contaminated vials, etc.)

Liquid Waste

A dedicated, sealed, and

shatter-resistant container for

hazardous liquid waste.

"Hazardous Waste: Celecoxib-

d7 in [Solvent Name]," with

hazard pictograms.

(Unused solutions, solvent

rinses)

Sharps
A designated sharps container

for hazardous chemical waste.

"Hazardous Sharps Waste:

Celecoxib-d7," with hazard

pictograms.

(Contaminated needles,

Pasteur pipettes)

Decontamination and Final Disposal
Decontamination: All non-disposable equipment (spatulas, glassware, etc.) must be

decontaminated after use. This can be achieved by rinsing with a suitable solvent, and the

rinsate should be collected as hazardous liquid waste.

Final Disposal: All collected hazardous waste must be disposed of through a licensed

hazardous waste disposal company, in accordance with local, state, and federal regulations.

[10][11][12] Do not dispose of Celecoxib-d7 waste down the drain or in the regular trash.
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Emergency Procedures
Emergency Situation Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. For small

powder spills, gently cover with a damp paper

towel to avoid raising dust, then clean with a wet

wipe. For liquid spills, absorb with an inert

material. Collect all cleanup materials in a

sealed container for hazardous waste disposal.

Decontaminate the spill area. For large spills,

contact the institution's environmental health

and safety department.

Experimental Workflow Diagram
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Safe Handling and Disposal Workflow for Celecoxib-d7
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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